Cas no 1309920-99-7 (15-Methoxymkapwanin)

• Product name: 15-Methoxymkapwanin
• CAS No: 1309920-99-7
• MF: C₂₁H₂₈O₅
• MW: 360.45431
• CID: 1080617
• PubChem ID: 131846663

15-Methoxymkapwanin Chemical and Physical Properties

Names and Identifiers

• 15-Methoxymkapwanin
• 15-Methoxyneoclerodan-3,13-dien-16,15:18,19-diolide
• HY-N1591
• AKOS032962610
• 1H-Naphtho[1,8a-c]furan-3(5H)-one, 7-[2-(2,5-dihydro-5-methoxy-2-oxo-3-furanyl)ethyl]-6,6a,7,8,9,10-hexahydro-7,8-dimethyl-, (6aR,7S,8R,10aS)-rel-(-)-
• CS-0017240
• (6aR,7S,8R,10aS)-7-[2-(2-methoxy-5-oxo-2H-furan-4-yl)ethyl]-7,8-dimethyl-5,6,6a,8,9,10-hexahydro-1H-benzo[d][2]benzofuran-3-one
• 1309920-99-7
• DA-69489

• Inchi： InChI=1S/C21H28O5/c1-13-7-10-21-12-25-19(23)15(21)5-4-6-16(21)20(13,2)9-8-14-11-17(24-3)26-18(14)22/h5,11,13,16-17H,4,6-10,12H2,1-3H3/t13-,16-,17?,20+,21-/m1/s1
• InChI Key： CWRSOQZLIYAURI-QHZMMHQPSA-N
• SMILES： C[C@@H]1CC[C@@]23COC(=O)C2=CCC[C@@H]3[C@@]1(C)CCC4=CC(OC4=O)OC

Computed Properties

• Exact Mass: 360.19400
• Monoisotopic Mass: 360.19367399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 575.7±45.0 °C at 760 mmHg
• Flash Point: 252.2±28.8 °C
• Solubility: Slightly soluble (2.8 g/l) (25 º C),
• PSA: 61.83000
• LogP: 3.53810
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

15-Methoxymkapwanin Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones

Additional information on 15-Methoxymkapwanin

15-Methoxymkapwanin: A Comprehensive Overview

15-Methoxymkapwanin, identified by the CAS Registry Number 1309920-99-7, is a bioactive compound that has garnered significant attention in the fields of pharmacology and natural product research. This compound, belonging to the class of methoxyflavones, is isolated from various plant sources and exhibits a wide range of biological activities. Recent studies have highlighted its potential in anti-inflammatory, antioxidant, and neuroprotective applications, making it a subject of interest for both academic and industrial researchers.

The structural characterization of 15-Methoxymkapwanin reveals a unique arrangement of functional groups that contribute to its bioactivity. The presence of a methoxy group at the 15th position plays a pivotal role in modulating its pharmacokinetic properties and enhancing its stability. Researchers have employed advanced spectroscopic techniques, including NMR and HPLC, to elucidate the stereochemistry and confirm the purity of this compound. These findings underscore the importance of structural integrity in determining the efficacy of 15-Methoxymkapwanin in therapeutic applications.

In terms of biological activity, recent studies have demonstrated that 15-Methoxymkapwanin exhibits potent anti-inflammatory effects by inhibiting key inflammatory pathways such as COX-2 and NF-κB. This makes it a promising candidate for the development of novel anti-inflammatory drugs. Additionally, its antioxidant properties have been explored in the context of mitigating oxidative stress, which is implicated in various chronic diseases including cardiovascular disorders and neurodegenerative conditions.

The neuroprotective potential of 15-Methoxymkapwanin has also been a focal point of recent research. Studies conducted on cellular models have shown that this compound can protect neurons from damage induced by oxidative stress and inflammation. Furthermore, preclinical trials have indicated that it may enhance cognitive function by modulating neurotransmitter systems, suggesting its potential as a therapeutic agent for Alzheimer's disease and other neurodegenerative disorders.

The synthesis and isolation of 15-Methoxymkapwanin have been optimized through advancements in chromatographic techniques and green chemistry approaches. Researchers have developed scalable methods for its extraction from plant sources, ensuring a sustainable supply for further studies and potential commercialization. These efforts highlight the importance of eco-friendly practices in natural product research.

In conclusion, 15-Methoxymkapwanin, with its unique chemical structure and diverse biological activities, represents a valuable addition to the arsenal of natural products with therapeutic potential. As research continues to uncover its mechanisms of action and therapeutic applications, this compound holds promise for addressing unmet medical needs in inflammation, oxidative stress, and neurodegenerative diseases.